Cas no 2034599-89-6 (2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide)

• Product Name: 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• CAS No: 2034599-89-6
• MF: C₁₇H₁₅NO₂S₂
• MW: 329.436501741409
• CID: 6034224
• PubChem ID: 121019109
• Update Time: 2025-06-14

2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide
• 2-(methylthio)-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzamide
• 2-(methylsulfanyl)-N-{[5-(thiophen-2-yl)furan-2-yl]methyl}benzamide
• 2-methylsulfanyl-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzamide
• 2034599-89-6
• F6516-0086
• AKOS026702182

• Inchi： 1S/C17H15NO2S2/c1-21-15-6-3-2-5-13(15)17(19)18-11-12-8-9-14(20-12)16-7-4-10-22-16/h2-10H,11H2,1H3,(H,18,19)
• InChI Key： UURFFDKGXZFSQK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(CNC(C2C=CC=CC=2SC)=O)O1

Computed Properties

• Exact Mass: 329.05442107g/mol
• Monoisotopic Mass: 329.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.8Ų

Additional information on 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide

Comprehensive Overview of 2-(Methylsulfanyl)-N-{5-(Thiophen-2-yl)Furan-2-ylMethyl}Benzamide (CAS No. 2034599-89-6)

2-(Methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide (CAS No. 2034599-89-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of thiophene, furan, and benzamide moieties, making it a promising candidate for various applications. Its molecular formula and intricate architecture contribute to its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's methylsulfanyl group enhances its lipophilicity, which is critical for membrane permeability in biological systems. Researchers are increasingly exploring its derivatives for their potential in treating inflammatory diseases and metabolic disorders. The thiophen-2-yl and furan-2-yl segments are known for their electron-rich properties, which can facilitate interactions with biological targets. This has led to a surge in studies focusing on its structure-activity relationship (SAR).

In recent years, the demand for heterocyclic compounds like 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide has risen due to their versatility in medicinal chemistry. A common query among researchers is how this compound compares to other benzamide derivatives in terms of efficacy and stability. Preliminary data suggest that its furan-thiophene hybrid structure offers superior metabolic stability compared to traditional analogs.

Another hot topic is the compound's potential role in green chemistry applications. Its synthesis often involves catalytic methods that minimize waste, aligning with the global push for sustainable practices. Laboratories are also investigating its scalability for industrial production, addressing frequent searches about cost-effective synthesis routes for such specialized molecules.

From a technical standpoint, 2034599-89-6 exhibits notable spectroscopic properties, including distinct NMR and mass spectrometry signatures. These characteristics are vital for quality control in manufacturing. Analytical chemists frequently search for HPLC purification techniques specific to this compound, underscoring the need for standardized protocols.

The compound's bioavailability and toxicological profile remain active areas of study. While it shows low acute toxicity in preliminary assays, comprehensive ADME studies are ongoing to evaluate its suitability for therapeutic use. This aligns with growing public interest in safer synthetic intermediates for drug development.

In material science, the π-conjugated system of 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide has sparked interest for organic electronics. Its potential in organic photovoltaics and semiconducting polymers is being explored, responding to the increasing searches about renewable energy materials.

Patent databases reveal a steady increase in filings related to this compound, particularly for kinase inhibitor applications. This correlates with the pharmaceutical industry's focus on targeted cancer therapies. The compound's molecular docking capabilities with various protein targets are frequently discussed in academic forums.

For synthetic chemists, optimizing the yield of 2034599-89-6 remains a key challenge. Recent publications highlight improved routes using microwave-assisted synthesis, addressing common queries about time-efficient reactions. The compound's crystalline form stability is another area of investigation, crucial for formulation development.

As regulatory standards evolve, the compound's ICH guidelines compliance is being thoroughly documented. This responds to industry demands for GMP-compliant intermediates. The absence of heavy metal residues in its synthesis is particularly emphasized in quality assessments.

In conclusion, 2-(methylsulfanyl)-N-{5-(thiophen-2-yl)furan-2-ylmethyl}benzamide represents a multifaceted compound with expanding applications across multiple scientific disciplines. Its continued study addresses pressing needs in drug discovery, sustainable chemistry, and advanced materials, making it a subject of enduring relevance in contemporary research.